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Compound of Interest

Compound Name: 1-Amino-4-hydroxyanthraquinone

Cat. No.: B1669015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-Amino-4-
hydroxyanthraquinone, a key anthraquinone dye, in various textile dyeing processes. This

document details its application on synthetic and natural fibers, including experimental

protocols, performance data, and visual workflows.

Introduction
1-Amino-4-hydroxyanthraquinone, also known as C.I. Disperse Red 60, is a non-ionic

disperse dye characterized by its bright red hue and good overall fastness properties.[1][2] Its

molecular structure, featuring an anthraquinone core with amino and hydroxyl substitutions,

makes it sparingly soluble in water and suitable for dyeing hydrophobic fibers.[3] This dye is

predominantly used for polyester and its blends, but its application can be extended to other

fibers such as nylon, wool, and silk, typically through specialized dyeing methods.[1][4][5]
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Property Value

Chemical Formula C₁₄H₉NO₃

Molecular Weight 239.23 g/mol

Appearance Purple powder

Solubility
Sparingly soluble in water, soluble in acetone

and xylene.[1]

Class Disperse Dye, Anthraquinone

Data Presentation: Performance on Various Textiles
The following tables summarize the colorfastness and dye uptake of 1-Amino-4-
hydroxyanthraquinone on different textile substrates.

Table 1: Colorfastness Properties

Fiber Dyeing Method
Washing
Fastness
(Grade 1-5)

Rubbing
Fastness
(Dry/Wet)
(Grade 1-5)

Light Fastness
(Grade 1-8)

Polyester

High-

Temperature

Exhaust

4-5 4-5 / 4 6-7

Nylon-6 Supercritical CO₂ 4-5 4-5 / 4-5 Acceptable

Wool Supercritical CO₂ 4-5 4-5 / 4-5 Acceptable

Silk Adapted Exhaust 4 4 / 3-4
Not Widely

Reported

Note: Fastness grades are based on a scale of 1 to 5 for washing and rubbing (where 5 is

excellent) and 1 to 8 for light fastness (where 8 is excellent). Data is compiled from multiple

sources and may vary based on specific dyeing conditions and substrate characteristics.[4][6]
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Table 2: Dye Uptake
Quantitative data on the percentage of dye uptake for 1-Amino-4-hydroxyanthraquinone on

various fibers is not extensively available in the reviewed literature. The dye uptake is

influenced by numerous factors including dyeing method, temperature, pressure, pH, and the

presence of auxiliary chemicals.[7][8] Generally, it exhibits good affinity and exhaustion on

polyester under optimal conditions. For wool and silk, dye uptake is comparatively lower in

conventional aqueous dyeing due to the fiber's hydrophilic nature and the dye's hydrophobic

character.

Fiber Dyeing Method
Typical Dye
Uptake/Exhaustion

Polyester High-Temperature Exhaust
Good to Excellent (Specific %

not consistently reported)

Polyester Supercritical CO₂ High

Nylon-6 Supercritical CO₂ Good

Wool
Adapted Exhaust /

Supercritical CO₂

Moderate to Good (Method

dependent)

Silk Adapted Exhaust Lower to Moderate

Experimental Protocols
The following are detailed methodologies for applying 1-Amino-4-hydroxyanthraquinone to

various textile fibers.

High-Temperature Exhaust Dyeing of Polyester
This is the most common method for applying disperse dyes to polyester.[3]

Materials and Equipment:

100% Polyester fabric

1-Amino-4-hydroxyanthraquinone (C.I. Disperse Red 60)
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Dispersing agent (e.g., lignosulfonate-based)

Acetic acid (to adjust pH)

High-temperature, high-pressure (HTHP) laboratory dyeing machine

Spectrophotometer for color measurement

Procedure:

Preparation of Dyebath:

Set the liquor-to-goods ratio to 10:1.[9]

Add a dispersing agent (1 g/L) to the water.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[3]

Pre-disperse the dye (e.g., 1% on weight of fabric, owf) in a small amount of water and

then add it to the dyebath.

Dyeing Cycle:

Immerse the polyester fabric in the dyebath at room temperature.

Raise the temperature to 130°C at a rate of 1-2°C/minute.[3]

Hold the temperature at 130°C for 60 minutes.[3]

Cool the dyebath down to 70°C.

After-treatment (Reduction Clearing):

Drain the dyebath.

Prepare a fresh bath with sodium hydrosulfite (2 g/L) and sodium hydroxide (2 g/L).

Treat the dyed fabric at 70-80°C for 15-20 minutes to remove surface dye.
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Rinse the fabric thoroughly with hot and then cold water.

Dry the fabric.

Supercritical CO₂ Dyeing of Polyester, Wool, and Nylon
This waterless dyeing technique is an environmentally friendly alternative.[4]

Materials and Equipment:

Textile substrate (Polyester, Wool, or Nylon)

1-Amino-4-hydroxyanthraquinone

Supercritical CO₂ dyeing apparatus

Procedure:

Preparation:

The textile substrate and the dye powder are placed inside the dyeing vessel.

Dyeing Cycle:

The vessel is pressurized with CO₂.

The temperature and pressure are raised to supercritical conditions (e.g., 120°C and 25

MPa).

The dyeing is carried out for a specified duration (e.g., 60-120 minutes).

After the dyeing cycle, the pressure is released, and the CO₂ is recycled. The dye gets

deposited on the fiber.

Post-treatment:

The dyed material is removed from the vessel. No washing or drying is required.

Adapted Exhaust Dyeing of Wool and Silk
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While disperse dyes are not the first choice for protein fibers, this adapted protocol can be used

for experimental purposes.

Materials and Equipment:

Wool or Silk fabric

1-Amino-4-hydroxyanthraquinone

Dispersing agent

Formic acid or acetic acid (for pH control)

Laboratory dyeing machine

Procedure:

Preparation of Dyebath:

Set the liquor ratio (e.g., 20:1).

Add dispersing agent (1-2 g/L).

Adjust the pH to 4.5-5.5 with formic or acetic acid.

Add the pre-dispersed dye.

Dyeing Cycle:

Immerse the fabric in the dyebath at 40°C.

Raise the temperature to 90-100°C at a rate of 1°C/minute.

Hold at this temperature for 60-90 minutes.

Cool down slowly to 60°C.

Post-treatment:
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Rinse the fabric thoroughly with warm and then cold water.

A light soaping may be necessary to improve wet fastness.

Dry the fabric at a moderate temperature.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Dyebath Preparation Dyeing Cycle Post-Treatment

Water Dispersing Agent (1 g/L) Acetic Acid (pH 4.5-5.5) 1-Amino-4-hydroxyanthraquinone (1% owf) Immerse Fabric
(Room Temp)

Heat to 130°C
(1-2°C/min)

Hold at 130°C
(60 min) Cool to 70°C Reduction Clearing

(NaOH, Na₂S₂O₄) Hot & Cold Rinse Drying

Load Fabric and Dye
into Vessel

Pressurize with CO₂

Heat and Pressurize to
Supercritical State

(e.g., 120°C, 25 MPa)

Dyeing
(60-120 min)

Depressurize and
Recycle CO₂

Unload Dyed Fabric
(No washing/drying needed)

 

Dye in Solution
(Aqueous Dispersion)

Adsorption onto
Fiber Surface

 Agitation,
 Temperature

Diffusion into
Fiber Matrix

 High Temp (>100°C for PET)
 Swelling of Fiber

Fixation within Fiber
(van der Waals forces)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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